ethyl {2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-thiazol-4-yl}acetate

• IUPAC Name: ethyl 2-[2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-thiazol-4-yl]acetate
• InChI: InChI=1S/C14H12BrClN2O3S/c1-2-21-12(19)6-9-7-22-14(17-9)18-13(20)10-5-8(15)3-4-11(10)16/h3-5,7H,2,6H2,1H3,(H,17,18,20)
• InChI Key: SBUNULPUGDWKTL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CSC(=N1)NC(=O)C2=C(C=CC(=C2)Br)Cl
• Molecular Formula: C14H12BrClN2O3S
• Molecular Weight: 403.7 g/mol

Description

Ethyl {2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-thiazol-4-yl}acetate, also known as BCTA, is a synthetic compound that has been synthesized and studied for its potential applications in scientific research. BCTA is a member of the thiazole family and is a derivative of 5-bromo-2-chlorobenzoic acid. The compound has been shown to have potential as a tool for studying protein-protein interactions and as a potential therapeutic agent.

Mechanism of Action

The mechanism of action of ethyl {2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-thiazol-4-yl}acetate is not fully understood, but it is believed to involve the binding of the compound to the SH2 domain of SHP-2. This binding disrupts the interaction between SHP-2 and its target proteins, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can selectively inhibit the activity of SHP-2 and disrupt specific protein-protein interactions. In vivo studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl {2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-thiazol-4-yl}acetate in lab experiments is its ability to selectively disrupt specific protein-protein interactions. This allows researchers to study the effects of specific interactions on cellular signaling pathways. However, one limitation of using this compound is its potential toxicity. While this compound has been shown to be relatively non-toxic in vitro, its effects in vivo are not well understood and further studies are needed to determine its safety profile.

Future Directions

There are many potential future directions for research on ethyl {2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-thiazol-4-yl}acetate. One area of interest is the development of this compound as a therapeutic agent for the treatment of cancer and other diseases. Another area of interest is the use of this compound as a tool for studying protein-protein interactions in a variety of cellular signaling pathways. Additionally, further studies are needed to determine the safety profile of this compound and its potential side effects in vivo.

Scientific Research Applications

Ethyl {2-[(5-bromo-2-chlorobenzoyl)amino]-1,3-thiazol-4-yl}acetate has been widely studied for its potential applications in scientific research. One of the most promising applications of this compound is as a tool for studying protein-protein interactions. This compound has been shown to bind to the SH2 domain of the protein tyrosine phosphatase SHP-2, which is involved in a variety of signaling pathways. By binding to the SH2 domain of SHP-2, this compound can be used to selectively disrupt specific protein-protein interactions and study their effects on cellular signaling pathways.